Cas no 52780-23-1 (5-chlorobenzene-1,3-diol)

• Product Name: 5-chlorobenzene-1,3-diol
• CAS No: 52780-23-1
• MF: C₆H₅ClO₂
• MW: 144.55570101738
• CID: 370336
• PubChem ID: 94554
• Update Time: 2025-09-18

5-chlorobenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,5-chloro-
• 5-chlorobenzene-1,3-diol
• 1-chloro-3,5-dihydroxybenzene
• 5-chloro-1,3-benzenediol
• 5-Chloro-1,3-dihydroxybenzene
• 5-chloro-resorcinol
• 5-Chlororesorcinol
• 5-Chlor-resorcin
• AC1L3SG9
• AC1Q3MM1
• CTK4J6493
• SureCN69832
• MFCD00128883
• AKOS006273303
• D84452
• EN300-191760
• CCA78023
• 5-chlororesorcin
• SCHEMBL69832
• 5-Chloro-1,3-benzenediol #
• chloro-3,5-dihydroxybenzene
• 52780-23-1
• 3-hydroxy-5-chlorophenol
• DTXSID90200759
• 5-Chloro-benzene-1,3-diol
• 1,3-Benzenediol, 5-chloro-
• InChI=1/C6H5ClO2/c7-4-1-5(8)3-6(9)2-4/h1-3,8-9

• Inchi： 1S/C6H5ClO2/c7-4-1-5(8)3-6(9)2-4/h1-3,8-9H
• InChI Key： FQVLOBQILLZLJA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)O)O

Computed Properties

• Exact Mass: 143.99785
• Monoisotopic Mass: 143.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Density: 1.471±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 119 ºC
• Boiling Point: 274.6±10.0 ºC (760 Torr),
• Flash Point: 119.9±19.0 ºC,
• Refractive Index: 1.4620 (estimate)
• Solubility: Slightly soluble (5.6 g/l) (25 º C),
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols